2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(ethylamino)-3-(ethyliminomethyl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C13H16N4O/c1-3-14-9-10-12(15-4-2)16-11-7-5-6-8-17(11)13(10)18/h5-9,15H,3-4H2,1-2H3
• InChI Key: VTBPYDOWVAKTEC-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)C=NCC
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its pharmacological properties, which make it an excellent candidate for drug development.

Mechanism of Action

The mechanism of action of 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes, including DNA topoisomerase I and II, which are involved in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately causes cell death.
Biochemical and Physiological Effects
2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit the production of inflammatory cytokines, which are involved in the immune response. This compound has also been found to have a neuroprotective effect, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one in lab experiments is its potency. This compound has been found to have a high level of activity against cancer cells, making it an excellent candidate for drug development. Additionally, it has been found to have low toxicity, making it safe for use in animal studies.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its solubility. 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is highly soluble in organic solvents, but less so in aqueous solutions. This can make it difficult to administer in certain types of experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one. One area of interest is its potential use in the development of anti-cancer drugs. Further studies are needed to determine the optimal dosage and administration method for this compound in the treatment of different types of cancer.
Another area of research is its potential use in the treatment of inflammatory diseases. Studies have shown that 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one has anti-inflammatory properties, making it a promising candidate for the development of new treatments for diseases such as rheumatoid arthritis and inflammatory bowel disease.
Finally, there is also interest in studying the neuroprotective effects of this compound further. Studies have shown that it can protect neurons from oxidative stress, which is a common cause of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to determine the potential of this compound as a treatment for these diseases.
Conclusion
In conclusion, 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a promising compound with potential applications in various fields. Its synthesis method is well-established, and it has been extensively studied for its pharmacological properties. While there are some limitations to using this compound in lab experiments, its potency and low toxicity make it an excellent candidate for drug development. Further research is needed to fully understand its mechanism of action and to explore its potential in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one involves the condensation of ethylamine and ethyl isocyanate, followed by the addition of 2-aminopyridine. This reaction takes place in the presence of a catalyst, which is typically a Lewis acid such as zinc chloride or aluminum chloride. The resulting product is a yellow crystalline powder that is highly soluble in organic solvents.

Scientific Research Applications

2-(ethylamino)-3-[(1E)-(ethylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential applications in various fields. One of the primary areas of research is its use as a pharmaceutical agent. This compound has been shown to have potent anti-tumor activity, making it a promising candidate for the development of anti-cancer drugs. Additionally, it has been found to have anti-inflammatory and anti-bacterial properties, making it useful in the treatment of various diseases.